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Compound of Interest

Compound Name: Disperse Red 11

Cat. No.: B1330411

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Disperse Red 11
(C.I. 62015), an anthraquinone-based dye. Understanding the solubility of this compound in
various organic solvents is critical for its application in diverse fields, including the textile and
plastics industries, as well as for toxicological and pharmacological research.[1] This document
outlines its chemical properties, presents available solubility data, and details the experimental
protocols for solubility determination.

Introduction to Disperse Red 11

Disperse Red 11, with the chemical formula C1sH12N203 and a molecular weight of 268.27
g/mol , is a non-ionic, water-insoluble dye.[1][2][3][4] Its IUPAC name is 1,4-diamino-2-
methoxy-9,10-anthraquinone. The structure consists of a planar anthraquinone core with amino
and methoxy group substitutions, which are responsible for its red color. Due to its low water
solubility, it is classified as a disperse dye, primarily used for dyeing hydrophobic synthetic
fibers like polyester, polyamide, and acetate. It is typically applied from a fine aqueous
dispersion, where the dye "dissolves" into the polymer matrix to form a solid-solid solution.

Key Chemical and Physical Properties:
e CAS Number: 2872-48-2

e Molecular Formula: CisH12N203
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e Molecular Weight: 268.27 g/mol
o Appearance: Black powder

e Melting Point: 242 °C

Quantitative Solubility Data

Quantitative solubility data for Disperse Red 11 in a wide range of organic solvents is limited in
publicly available literature. However, qualitative descriptions and some specific quantitative
values have been reported. The dye is noted to be soluble in ethanol and acetone. A specific
value for its solubility in water has been determined to be 693.4 ug/L at 25 °C.

Solvent Temperature (°C) Solubility Reference
Water 25 693.4 pg/L

Ethanol Not Specified Soluble

Acetone Not Specified Soluble

The lack of extensive quantitative data highlights an area for further research, particularly for
solvents commonly used in industrial dyeing processes, analytical chemistry, and formulation
development.

Experimental Protocols for Solubility Determination

The solubility of a sparingly soluble dye like Disperse Red 11 can be determined using several
established methods. The two most common and reliable methods are the gravimetric method
and the spectrophotometric method.

The gravimetric method is a direct and straightforward technique that involves measuring the
mass of the solute dissolved in a known volume of solvent.

Detailed Methodology:

o Preparation of Saturated Solution: An excess amount of Disperse Red 11 powder is added
to a known volume of the selected organic solvent in a sealed, airtight container (e.g., a
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screw-cap vial or flask).

o Equilibration: The container is agitated at a constant temperature for an extended period
(e.g., 24-48 hours) to ensure that equilibrium is reached and the solution is fully saturated. A
magnetic stirrer or an orbital shaker can be used for this purpose.

o Separation of Undissolved Solid: The saturated solution is allowed to stand undisturbed at
the constant temperature to let the excess, undissolved dye settle. The supernatant is then
carefully separated from the solid residue using filtration (e.g., with a syringe filter, pore size
0.45 um) or centrifugation followed by decantation. This step is critical to ensure no solid
particles are carried over.

e Solvent Evaporation: A precise volume of the clear, saturated filtrate is transferred to a pre-
weighed, clean, and dry evaporating dish. The solvent is then slowly evaporated under
controlled conditions (e.g., in a fume hood, on a hot plate at low heat, or in a vacuum oven)
until only the dry dye residue remains.

e Mass Determination: The evaporating dish containing the dry residue is cooled to room
temperature in a desiccator and then weighed on an analytical balance. The process of
heating, cooling, and weighing is repeated until a constant mass is achieved.

» Calculation of Solubility: The mass of the dissolved dye is calculated by subtracting the initial
mass of the empty evaporating dish from the final constant mass of the dish with the residue.
The solubility is then expressed in grams per liter (g/L) or other appropriate units by relating
the mass of the residue to the volume of the filtrate used.

This indirect analytical method determines the concentration of a solute in a saturated solution
by measuring its absorbance of light at a specific wavelength. It is particularly suitable for
colored compounds like Disperse Red 11.

Detailed Methodology:

o Determination of Maximum Absorbance (Amax): A dilute, non-saturated solution of Disperse
Red 11 is prepared in the chosen solvent. This solution is scanned using a UV-Vis
spectrophotometer over a relevant wavelength range (e.g., 400-700 nm) to identify the
wavelength at which maximum absorbance occurs (Amax). All subsequent measurements
will be performed at this wavelength for maximum sensitivity.
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e Preparation of a Calibration Curve: A series of standard solutions of Disperse Red 11 with
known concentrations are prepared in the same solvent. The absorbance of each standard
solution is measured at the predetermined Amax. A graph of absorbance versus
concentration is plotted. According to the Beer-Lambert law, this should result in a linear
relationship. The equation of the line (y = mx + c) is determined, which will be used to find
the concentration of the unknown saturated solution.

e Preparation and Analysis of the Saturated Solution: A saturated solution of Disperse Red 11
is prepared and equilibrated as described in the gravimetric method (Steps 1-3).

 Dilution and Measurement: A small, known volume of the clear, saturated filtrate is accurately
diluted with the solvent to a concentration that falls within the linear range of the calibration
curve. A serial dilution may be necessary. The absorbance of this diluted solution is then
measured at Amax.

» Calculation of Solubility: The concentration of the diluted solution is calculated from its
measured absorbance using the equation from the calibration curve. This value is then
multiplied by the dilution factor to determine the original concentration of the saturated
solution. This final concentration represents the solubility of Disperse Red 11 in the solvent
at the specified temperature.

Visualized Experimental Workflows

The following diagrams illustrate the logical flow of the experimental protocols for determining
the solubility of Disperse Red 11.
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Workflow for the Gravimetric Method of solubility determination.
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Workflow for the Spectrophotometric Method of solubility determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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